4-Fluoro-6-methoxybenzothiazol-2-ylamine

• Molecular Formula: C8H7FN2OS
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 4-fluoro-6-methoxy-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C8H7FN2OS/c1-12-4-2-5(9)7-6(3-4)13-8(10)11-7/h2-3H,1H3,(H2,10,11)
• InChI Key: LBOBIVSPDRMMEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C2C(=C1)SC(=N2)N)F

Description

4-Fluoro-6-methoxybenzothiazol-2-ylamine is a benzothiazole derivative featuring a fluorine atom at position 4, a methoxy group at position 6, and an amine group at position 2 of the heterocyclic core. The benzothiazole scaffold is renowned for its versatility in medicinal chemistry, agrochemicals, and materials science due to its electron-rich aromatic system and ability to participate in hydrogen bonding via the amine group.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Compounds

Compound Name	Core Structure	Substituents	Synthesis Conditions	Key Properties
4-Fluoro-6-methoxybenzothiazol-2-ylamine	Benzothiazole	4-F, 6-OCH3, 2-NH2	Likely cyclization/condensation	High polarity (NH2, OCH3)
6-Fluoro-2-(4-methoxyphenyl)imidazo[...]	Imidazo-benzothiazole	6-F, 2-(4-OCH3Ph)	Crystallized from DMSO/MeOH	Planar structure, C–H···π bonds
Benzimidazole derivatives (e.g., 4a-f)	Benzimidazole	5-F, 6-(benzodioxolyloxy)	Na₂S₂O₅, DMF, 120°C, N₂	Thermal stability, moderate solubility

Key Observations:

• Synthesis : The use of sodium metabisulfite (Na₂S₂O₅) in DMF at elevated temperatures (120°C) under nitrogen, as described for benzimidazoles in , may be adaptable to benzothiazole systems, though sulfur sources and cyclization agents would differ .
• Substituent Positioning : Fluoro at position 4 in the target compound vs. position 6 in ’s imidazo-benzothiazole derivative leads to distinct electronic profiles. The 4-fluoro-6-methoxy configuration creates a push-pull electronic effect, enhancing dipole moments compared to analogues with substituents on appended rings.
• Crystallography : The imidazo-benzothiazole derivative in exhibits a planar structure stabilized by intermolecular interactions, whereas the target compound’s amine group could promote hydrogen bonding, influencing solubility and crystallinity .

Reactivity and Functional Group Interactions

• The amine group in 4-Fluoro-6-methoxybenzothiazol-2-ylamine is poised for derivatization (e.g., acylation, sulfonylation), unlike the imidazo-benzothiazole in , where the amine is integrated into the fused ring system.
• Methoxy groups in both compounds enhance solubility in polar solvents, but the electron-donating effect in the target compound may activate the benzothiazole ring for electrophilic substitution at position 5 or 5.